Cas no 100396-88-1 (Ethanone,1-[5-(phenylmethyl)-2-furanyl]-)

• Product Name: Ethanone,1-[5-(phenylmethyl)-2-furanyl]-
• CAS No: 100396-88-1
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 124081
• PubChem ID: 17750906
• Update Time: 2025-04-18

Ethanone,1-[5-(phenylmethyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-(phenylmethyl)-2-furanyl]-
• 1-(5-benzylfuran-2-yl)ethanone
• 1-(5-BENZYL-2-FURYL)ETHANONE
• 1-(5-Benzylfuran-2-yl)ethan-1-one
• 100396-88-1
• SCHEMBL756355
• DTXSID80590757

• Inchi： 1S/C13H12O2/c1-10(14)13-8-7-12(15-13)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： BQKRHTUFOKREDU-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21